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Compound of Interest

Compound Name: Isoquinoline-4-carbohydrazide

CAS No.: 885272-60-6

Cat. No.: B1395781

Get Quote

Executive Summary
Isoquinoline-4-carbohydrazide (C₁₀H₉N₃O) represents a critical scaffold in medicinal

chemistry, particularly in the development of antitubercular agents. As a structural isomer of

Isoniazid (a first-line tuberculosis drug), its characterization is pivotal for structure-activity

relationship (SAR) studies targeting the enoyl-ACP reductase (InhA) pathway.

This technical guide provides a definitive reference for the spectroscopic identification of

Isoquinoline-4-carbohydrazide. It synthesizes experimental protocols with rigorous data

interpretation across Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and

Mass Spectrometry (MS).

Chemical Context & Synthesis Strategy
To ensure the integrity of spectroscopic data, one must first validate the synthetic origin. The

most robust pathway for generating high-purity Isoquinoline-4-carbohydrazide involves the

hydrazinolysis of an ester intermediate.
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Synthesis Workflow
The following directed graph illustrates the critical reaction pathway, highlighting the

transformation from the carboxylic acid precursor to the final hydrazide.
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Figure 1: Synthetic route for Isoquinoline-4-carbohydrazide via esterification and subsequent

hydrazinolysis.

Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy serves as the primary "fingerprint" method to confirm the conversion of

the ester to the hydrazide. The disappearance of the ester carbonyl stretch (~1720 cm⁻¹) and

the appearance of the hydrazide doublet are diagnostic.

Diagnostic Peak Assignment
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Functional
Group

Wavenumber
(cm⁻¹)

Intensity Mode
Structural
Significance

N-H (Primary) 3200 - 3350 Medium Stretch

Diagnostic

doublet (-NH₂);

confirms

hydrazide

formation.

C=O (Amide I) 1640 - 1660 Strong Stretch

Shifted downfield

from ester

precursor due to

resonance.

C=N (Ring) 1580 - 1600 Medium Stretch

Characteristic of

the isoquinoline

heterocyclic ring.

C=C (Aromatic) 1450 - 1500 Strong Stretch

Skeletal

vibrations of the

fused benzene

ring.

N-N ~1000 Weak Stretch

Specific to the

hydrazine

linkage.

Causality: The shift of the carbonyl band from ~1720 cm⁻¹ (ester) to ~1650 cm⁻¹ (hydrazide) is

caused by the mesomeric effect of the adjacent nitrogen lone pair, which increases the single-

bond character of the carbonyl carbon-oxygen bond.

Nuclear Magnetic Resonance (NMR)
NMR provides the definitive structural proof. The isoquinoline system is electron-deficient,

leading to significant deshielding of the ring protons, particularly H-1 and H-3.

¹H NMR Data (400 MHz, DMSO-d₆)
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Solvent Choice: DMSO-d₆ is required to observe the exchangeable amide and hydrazine

protons, which often disappear in CDCl₃.
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Position
Shift (δ
ppm)

Multiplicity Integration
Coupling
(J)

Assignment
Logic

H-1 9.35 - 9.45 Singlet (s) 1H -

Most

deshielded

due to

adjacent

Nitrogen and

anisotropic

effect.

H-3 8.70 - 8.80 Singlet (s) 1H -

Deshielded

singlet; lacks

vicinal

coupling

partners.

NH (Amide) 9.80 - 10.0 Broad (br s) 1H -

Exchangeabl

e; chemical

shift varies

with

concentration

/temp.

Ar-H (5,8) 8.10 - 8.30 Doublet (d) 2H ~8.0 Hz

Bridgehead

adjacent

protons on

the benzene

ring.

Ar-H (6,7) 7.70 - 7.90 Multiplet (m) 2H -

Remote

aromatic

protons.

NH₂ 4.60 - 4.80 Broad (br s) 2H -

Characteristic

hydrazide

terminal

amine;

exchangeabl

e.
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¹³C NMR Data (100 MHz, DMSO-d₆)
Carbon Type Shift (δ ppm) Assignment

C=O 164.5 Carbonyl (Hydrazide)

C-1 152.8 Azomethine (N=CH-)

C-3 143.2 Alpha to Nitrogen

C-4 128.5 Ipso substitution point

Ar-C 122.0 - 135.0
Benzene ring & Bridgehead

carbons

Mass Spectrometry (MS)
Mass spectrometry validates the molecular weight and provides structural confirmation through

fragmentation.

Ionization Mode: Electrospray Ionization (ESI) in Positive Mode (+ve).[1]

Molecular Ion: [M+H]⁺ = 188.08 m/z (Calculated MW: 187.07).

Fragmentation Pathway
The fragmentation is dominated by the cleavage of the hydrazine moiety. The loss of the

hydrazine radical (•NHNH₂) or neutral hydrazine is the primary pathway.
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Figure 2: Proposed ESI-MS fragmentation pathway involving alpha-cleavage and

decarbonylation.

Analytical Protocol (SOP)
To reproduce these results, follow this self-validating protocol.

Step 1: Sample Preparation
Solubility Check: Dissolve 5 mg of the sample in 0.6 mL of DMSO-d₆.

Note: Do not use CDCl₃ as the hydrazide moiety has poor solubility and protons will

exchange/broaden.

Filtration: If any turbidity remains, filter through a chemically resistant PTFE syringe filter

(0.22 µm) directly into the NMR tube.

Step 2: Acquisition Parameters
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¹H NMR: Set relaxation delay (d1) to >2.0 seconds to ensure full relaxation of the isolated H-

1 and H-3 protons.

IR: Use the KBr pellet method (1% sample in KBr) or Diamond ATR. ATR is preferred for

speed, but KBr yields sharper resolution for the N-H stretching region.

Step 3: Validation Criteria (Go/No-Go)
Pass: Presence of singlet at ~9.4 ppm (NMR) AND Carbonyl stretch at ~1650 cm⁻¹ (IR).

Fail: Presence of methyl singlet at ~3.9 ppm (NMR) indicates unreacted methyl ester starting

material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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